Cas no 111466-77-4 (rac-(1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride, trans)

• Product Name: rac-(1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride, trans
• CAS No: 111466-77-4
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 4572148
• PubChem ID: 118483877
• Update Time: 2025-06-09

rac-(1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride, trans

• Inchi： 1S/C10H13N.ClH/c1-10(11)7-9(10)8-5-3-2-4-6-8;/h2-6,9H,7,11H2,1H3;1H/t9-,10+;/m0./s1
• InChI Key： ATFVTRDQCBBLIQ-BAUSSPIASA-N
• SMILES： C[C@]1(C[C@H]1C1C=CC=CC=1)N.Cl

Additional information on rac-(1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride, trans

Introduction to Rac-(1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride and Its Applications in Modern Chemical Biology

The compound with the CAS number 111466-77-4 is a fascinating molecule known as Rac-(1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride. This chiral amine derivative has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and molecular research.

In recent years, the study of chiral molecules has become increasingly important in pharmaceutical development. The presence of stereocenters in a molecule can dramatically influence its biological activity, making the precise control of stereochemistry crucial for the design of effective therapeutic agents. The Rac-(1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride molecule, with its well-defined stereochemical configuration, serves as an excellent scaffold for exploring these principles.

The structural features of this compound make it particularly interesting for investigating the mechanisms of enzyme interactions and receptor binding. The cyclopropane ring introduces a rigid framework that can modulate the conformational flexibility of the molecule, while the phenyl and methyl substituents provide additional sites for functionalization. These attributes have made it a valuable tool in the development of novel pharmacophores.

Recent studies have highlighted the potential of this compound in the context of neurological disorders. The ability to fine-tune the stereochemistry of amine derivatives has led to the discovery of compounds with enhanced binding affinity and selectivity for neurotransmitter receptors. For instance, modifications to the cyclopropane ring have been shown to improve metabolic stability and reduce off-target effects, making these molecules more suitable for therapeutic use.

The hydrochloride salt form of Rac-(1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride enhances its solubility in aqueous solutions, which is a critical factor for pharmacokinetic studies and drug formulation. This solubility profile makes it an ideal candidate for use in high-throughput screening assays and other biochemical assays that require robust solubility characteristics.

Moreover, the synthesis of this compound has been optimized to ensure high enantiomeric purity, which is essential for biological studies. Advanced synthetic techniques, such as asymmetric hydrogenation and chiral resolution methods, have been employed to achieve the desired stereochemical configuration. These methods not only enhance the yield but also improve the overall quality of the final product.

In addition to its pharmaceutical applications, this compound has found utility in materials science and catalysis. The unique electronic properties of the cyclopropane ring make it an interesting candidate for designing novel organic semiconductors and catalysts. Researchers have explored its potential as a ligand in transition metal catalysis, where it can facilitate various organic transformations with high efficiency.

The growing interest in green chemistry has also driven research into more sustainable synthetic routes for this compound. Efforts are underway to develop environmentally friendly methodologies that minimize waste and reduce energy consumption. These initiatives align with broader goals in the chemical industry to promote sustainable practices and reduce the environmental impact of chemical synthesis.

The role of computational chemistry in understanding the properties of complex molecules like Rac-(1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride cannot be overstated. Molecular modeling techniques have provided valuable insights into its interactions with biological targets and have helped predict its behavior under various conditions. These computational tools are indispensable for guiding experimental design and optimizing synthetic strategies.

Future research directions may explore new derivatives of this compound that exhibit enhanced biological activity or improved pharmacokinetic properties. By leveraging structural analogs and computational predictions, scientists can identify novel pharmacophores with potential therapeutic applications. This iterative process of design, synthesis, and evaluation is central to modern drug discovery efforts.

In conclusion, Rac-(1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride represents a significant advancement in chiral chemistry and has broad implications for pharmaceutical research and industrial applications. Its unique structural features and versatile reactivity make it a valuable asset in the quest for new therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping the future of chemical biology.